BENGHE Foundational & Exploratory

Check Availability & Pricing

handling and storage of 4,6-Dichloro-2-methyl-5-
nitropyrimidine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4,6-Dichloro-2-methyl-5-
Compound Name: , o
nitropyrimidine

Cat. No.: B082758

An In-depth Technical Guide to the Handling and Storage of 4,6-Dichloro-2-methyl-5-
nitropyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling and storage procedures for
4,6-Dichloro-2-methyl-5-nitropyrimidine (CAS No. 13162-43-1). Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and the integrity of the
compound for research and development purposes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4,6-Dichloro-2-methyl-5-
nitropyrimidine is presented in Table 1. This data is essential for understanding the
compound's behavior and for designing appropriate experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4,6-Dichloro-2-methyl-5-nitropyrimidine
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Property Value Source
CAS Number 13162-43-1 [1112]
Molecular Formula CsH3CI2N302 [1][3]
Molecular Weight 208.00 g/mol [11[3]
Appearance Solid [4]
Boiling Point 310.4°C at 760 mmHg

Purity >97% or >98% [11[4]

Safety and Hazard Information

4,6-Dichloro-2-methyl-5-nitropyrimidine is a hazardous substance and must be handled with
appropriate precautions. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a framework for its safe use.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
Signal Word Warning [3114]
Hazard Statements H302 Harmful if swallowed [3114]
H315 Causes skin irritation [3114]
Causes serious eye
H319 N [31[4]
irritation
H332 Harmful if inhaled [4]
May cause respirator
Ha3s e PN e
irritation

Avoid breathing
P261 dust/fume/gas/mistiva  [3][5]

pors/spray

Precautionary
Statements

Wash face, hands and
any exposed skin

P264 [31[5]
thoroughly after

handling

Do not eat, drink or
P270 smoke when using [3]
this product

Use only outdoors or
pP271 in a well-ventilated [3][6]

area

Wear protective
gloves/protective

P280 clothing/eye [315]
protection/face

protection

IF SWALLOWED: Get
P301+P317 ) [3]
medical help
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IF ON SKIN: Wash
P302+P352 _ [31[7]
with plenty of water

IF INHALED: Remove

person to fresh air and
P304+P340 [31I51[7]

keep comfortable for

breathing

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [3][5]I6]

lenses, if present and

easy to do. Continue

rinsing

Store in a well-

ventilated place. Keep
P403+P233 ) i [31[6][7]

container tightly

closed

P405 Store locked up [31[7]

Dispose of
contents/container to

P501 [31[7]
an approved waste

disposal plant

Storage and Stability

Proper storage is critical to maintain the purity and stability of 4,6-Dichloro-2-methyl-5-
nitropyrimidine and to prevent hazardous situations.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Source

Temperature -20°C, 2-8°C, or Refrigerator [1114]
Inert atmosphere, sealed

Atmosphere [1]
storage

Moisture Away from moisture [1]

Incompatibilities Oxidizing agents [5]

Stability Note Unstable in DMSO solution [8]

General Experimental Protocols for Safe Handling

The following protocols outline general best practices for handling 4,6-Dichloro-2-methyl-5-
nitropyrimidine in a laboratory setting. These should be adapted to the specific requirements
of individual experiments.

Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A laboratory coat.

» Respiratory Protection: If working outside a fume hood or with large quantities, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
recommended.

Engineering Controls

o Ventilation: All handling of 4,6-Dichloro-2-methyl-5-nitropyrimidine should be conducted in
a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[5]
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Weighing and Dispensing

Designate a specific area within the fume hood for weighing and dispensing.

Use a disposable weighing paper or a tared container to avoid contamination of balances.

Handle the solid compound carefully to minimize dust generation.

Close the container tightly immediately after use.

Clean the weighing area and any spills promptly.

Solution Preparation

When preparing solutions, add the solid 4,6-Dichloro-2-methyl-5-nitropyrimidine to the
solvent slowly while stirring.

Be aware that the compound is reported to be unstable in DMSO.[8] Select alternative
solvents where possible and assess the stability for your specific application.

Prepare solutions in a chemical fume hood.

Spill and Leak Procedures

In the event of a spill:

Evacuate the immediate area if the spill is large or if there is a risk of significant airborne
dust.

Wear appropriate PPE before attempting to clean the spill.

For small dry spills, carefully sweep or vacuum the material, avoiding dust generation, and
place it in a sealed container for disposal.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

Wash the spill area thoroughly with soap and water.
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e For major spills, contact your institution's environmental health and safety department.

Waste Disposal

All waste containing 4,6-Dichloro-2-methyl-5-nitropyrimidine, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[7]
Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflow for Handling and Storage

The following diagram illustrates the key decision points and logical flow for the safe handling
and storage of 4,6-Dichloro-2-methyl-5-nitropyrimidine.
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Caption: Workflow for the safe handling and storage of 4,6-Dichloro-2-methyl-5-
nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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